Cas no 1342121-39-4 (4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid)

• Product Name: 4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid
• CAS No: 1342121-39-4
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 6500965
• PubChem ID: 64046100
• Update Time: 2025-11-02

4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid
• 4-nitro-2-[(prop-2-yn-1-yl)amino]benzoic acid
• EN300-1450144
• 1342121-39-4
• AKOS013362787

• Inchi： 1S/C10H8N2O4/c1-2-5-11-9-6-7(12(15)16)3-4-8(9)10(13)14/h1,3-4,6,11H,5H2,(H,13,14)
• InChI Key： IXJPMKMHSZLZNL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1NCC#C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid

4-Nitro-2-(prop-2-yn-1-yl)aminobenzoic Acid (CAS No. 1342121-39-4): Properties, Applications, and Research Insights

4-Nitro-2-(prop-2-yn-1-yl)aminobenzoic acid (CAS No. 1342121-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitro-substituted benzoic acid derivative features a unique propargylamine side chain, which contributes to its reactivity and potential applications in click chemistry and drug discovery. The compound's molecular formula is C₁₀H₈N₂O₄, with a molecular weight of 220.18 g/mol.

The structural features of 4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid make it particularly interesting for researchers working on bioconjugation techniques and small molecule probes. The presence of both a carboxylic acid and an alkyne group allows for dual functionalization strategies, making it valuable in the development of targeted drug delivery systems and diagnostic agents. Recent studies have highlighted its potential in creating fluorescent tags for biological imaging applications.

In pharmaceutical research, CAS 1342121-39-4 has shown promise as a building block for protein kinase inhibitors. The nitro group at the 4-position and the propargylamine moiety at the 2-position create opportunities for structure-activity relationship studies. Researchers are particularly interested in how modifications to these functional groups might affect binding affinity and selectivity against various enzyme targets.

The compound's solubility profile is noteworthy, with good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), but limited solubility in water. This property influences its handling and formulation in laboratory settings. Stability studies indicate that 4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid should be stored under inert atmosphere at low temperatures to prevent degradation of the alkyne functionality.

Recent advancements in click chemistry applications have increased demand for alkyne-containing compounds like 4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid. The copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of modern bioconjugation strategies, can be efficiently performed with this compound. This has led to its use in developing novel biomaterials and polymer modifications for medical devices.

In analytical chemistry, CAS 1342121-39-4 serves as a valuable reference standard for method development. Its distinct UV-Vis absorption characteristics (typically showing strong absorption around 260-280 nm) make it useful for HPLC method validation and spectroscopic studies. Researchers have employed this compound in developing new chromatographic separation techniques for similar aromatic structures.

The synthesis of 4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid typically involves the reaction of 4-nitroanthranilic acid with propargyl bromide under basic conditions. Optimization of this synthetic route has been a focus of recent process chemistry research, with efforts directed toward improving yield and purity while minimizing environmental impact through green chemistry principles.

From a commercial perspective, the global market for specialized chemical intermediates like 4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid is growing steadily. Pharmaceutical companies and contract research organizations are increasingly sourcing such compounds for their drug discovery programs. The compound's current pricing reflects its specialized nature and the complexity of its synthesis.

Quality control of CAS 1342121-39-4 typically involves multiple analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Suppliers generally provide certificates of analysis detailing these quality parameters. Researchers should verify these specifications when using the compound for sensitive applications.

Looking forward, the scientific community anticipates expanded applications for 4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid in areas such as proteomics research and chemical biology. Its dual functionality makes it particularly attractive for developing multifunctional probes that can simultaneously target and report on biological processes. Ongoing research may reveal additional utilities for this versatile compound.

For researchers considering working with 4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid, proper handling procedures should be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds should be observed. The compound's Material Safety Data Sheet (MSDS) provides detailed safety information.

The intellectual property landscape surrounding CAS 1342121-39-4 includes several patents describing its use in various applications, particularly in medicinal chemistry. Researchers should conduct proper patent searches before developing commercial applications based on this compound. Recent patent filings suggest growing interest in its use for cancer therapeutics and diagnostic agents.

In conclusion, 4-nitro-2-(prop-2-yn-1-yl)aminobenzoic acid represents an important tool in modern chemical research. Its unique combination of functional groups enables diverse applications across multiple scientific disciplines. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to increase, making it a compound worth watching in the coming years.